Holotranscobalamin Response: Cyanocobalamin vs. Methylcobalamin
In a cross‑sectional study of 42 plant‑based‑diet adults, oral supplementation with cyanocobalamin produced a median serum holotranscobalamin concentration of 150 pcg/L, compared with 78.5 pcg/L for methylcobalamin [1]. This near‑twofold difference indicates that cyanocobalamin delivers a superior systemic B12 status marker when administered at comparable dose frequencies, undermining the assumption that methylcobalamin is inherently more bioavailable.
| Evidence Dimension | Serum holotranscobalamin concentration (biomarker of functional B12 status) |
|---|---|
| Target Compound Data | Median = 150 pcg/L |
| Comparator Or Baseline | Methylcobalamin: Median = 78.5 pcg/L |
| Quantified Difference | 1.91‑fold higher median holoTC (≈91% relative increase) |
| Conditions | Romanian vegan adults (n=42); cross‑sectional supplementation study; p=0.030 |
Why This Matters
Procurement of cyanocobalamin over methylcobalamin for large‑scale supplementation programs or clinical trials targeting functional B12 status can be quantitatively justified by a 1.9‑fold greater median holotranscobalamin response.
- [1] Zugravu CA, et al. Efficacy of supplementation with methylcobalamin and cyancobalamin in maintaining the level of serum holotranscobalamin in a group of plant-based diet (vegan) adults. Exp Ther Med. 2021;22(3):993. doi:10.3892/etm.2021.10425 View Source
